1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2-fluoro-5-morpholin-4-ylsulfonylbenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H22FN3O5S/c18-15-2-1-13(27(24,25)21-7-9-26-10-8-21)11-14(15)17(23)20-5-3-12(4-6-20)16(19)22/h1-2,11-12H,3-10H2,(H2,19,22)
• InChI Key: NTRGGKOAIMXPCY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)F
• Molecular Formula: C17H22FN3O5S
• Molecular Weight: 399.4 g/mol

Description

1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide, also known as FSBA, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide reacts with cysteine residues in proteins through a nucleophilic substitution reaction, forming a covalent bond between the sulfur atom of the cysteine residue and the fluorine atom of 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide. This labeling allows for the identification and quantification of proteins in complex mixtures.
Biochemical and Physiological Effects:
1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide labeling has been shown to have minimal effects on the biochemical and physiological properties of proteins. However, it is important to note that 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide labeling may alter the activity of enzymes and other proteins, and caution should be exercised when interpreting results.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide labeling is its high specificity for cysteine residues, allowing for the selective labeling of proteins. 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide labeling is also compatible with a variety of analytical techniques, including mass spectrometry and fluorescence spectroscopy. However, 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide labeling may not be suitable for all proteins, as some may not contain cysteine residues or may have reactive cysteine residues that interfere with labeling.

Future Directions

There are several potential future directions for the use of 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide in scientific research. One area of interest is the development of new labeling reagents that can target other amino acid residues in proteins. Another area of interest is the use of 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide labeling in the study of protein dynamics and conformational changes. Additionally, 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide labeling may have applications in drug discovery and development, particularly in the identification and characterization of protein targets.

Synthesis Methods

1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide can be synthesized through a multi-step process involving the reaction of 2-fluoro-5-nitrobenzoic acid with morpholine, followed by sulfonylation and piperidinecarboxamide formation. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide has been found to be a useful tool in scientific research, particularly in the field of proteomics. It is commonly used as a labeling reagent for cysteine residues in proteins, allowing for their identification and quantification. 1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxamide has also been used in the study of protein-protein interactions and enzyme kinetics.